Cas no 1227853-06-6 ((E)-N-(3-chloro-4-((3-fluorobenzyl)oxy)phenyl)-6-(5-(((2-(methylsulfonyl)ethyl)imino)methyl)furan-2-yl)quinazolin-4-amine)

• Product Name: (E)-N-(3-chloro-4-((3-fluorobenzyl)oxy)phenyl)-6-(5-(((2-(methylsulfonyl)ethyl)imino)methyl)furan-2-yl)quinazolin-4-amine
• CAS No: 1227853-06-6
• MF: C₂₉H₂₄ClFN₄O₄S
• MW: 579.041667938232
• CID: 2896541
• PubChem ID: 46214093
• Update Time: 2025-04-21

(E)-N-(3-chloro-4-((3-fluorobenzyl)oxy)phenyl)-6-(5-(((2-(methylsulfonyl)ethyl)imino)methyl)furan-2-yl)quinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1227853-06-6
• SCHEMBL12238759
• N-(3-chloro-4-((3-fluorobenzyl)oxy)phenyl)-6-(5-(((2-(methylsulfonyl)ethyl)imino)methyl)furan-2-yl)quinazolin-4-amine
• (E)-N-(3-chloro-4-((3-fluorobenzyl)oxy)phenyl)-6-(5-(((2-(methylsulfonyl)ethyl)imino)methyl)furan-2-yl)quinazolin-4-amine

• Inchi： 1S/C29H24ClFN4O4S/c1-40(36,37)12-11-32-16-23-7-10-27(39-23)20-5-8-26-24(14-20)29(34-18-33-26)35-22-6-9-28(25(30)15-22)38-17-19-3-2-4-21(31)13-19/h2-10,13-16,18H,11-12,17H2,1H3,(H,33,34,35)/b32-16+
• InChI Key： UMEGCMWTBSTJJZ-KPGMTVGESA-N
• SMILES： ClC1=C(C=CC(=C1)NC1=C2C(C=CC(C3=CC=C(/C=N/CCS(C)(=O)=O)O3)=C2)=NC=N1)OCC1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 578.1190823Da
• Monoisotopic Mass: 578.1190823Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 40
• Rotatable Bond Count: 10
• Complexity: 939
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 115Ų